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Cat. No.: B15231268

Get Quote

Executive Summary

5-Chloro-2-(trifluoromethyl)pyridine-3-carboxamide (CAS: 1807220-81-0) is a highly specialized
heterocyclic building block utilized primarily in the discovery of small-molecule therapeutics and

advanced agrochemicals. As a fluorinated nicotinamide derivative, it serves as a critical
pharmacophore scaffold, offering a unique combination of lipophilicity, metabolic stability, and
electronic modulation essential for optimizing ligand-protein binding interactions.

This guide provides a comprehensive technical analysis of the compound's structural
properties, validated synthesis protocols, reactivity profiles, and application in medicinal
chemistry.

Part 1: Chemical Identity and Physicochemical
Properties[1][2]

The electronic architecture of this molecule is defined by the synergistic electron-withdrawing
effects of the trifluoromethyl (-CF3) group at the C2 position and the chlorine atom at C5. These

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15231268#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

substituents significantly lower the pKa of the amide protons and deactivate the pyridine ring

toward electrophilic attack while activating it for nucleophilic functionalization.

Core Data Table

Property

Specification

IUPAC Name

5-Chloro-2-(trifluoromethyl)pyridine-3-

carboxamide

Common Name

5-Chloro-2-(trifluoromethyl)nicotinamide

CAS Registry Number

1807220-81-0

Molecular Formula C7HaCIF3N20
Molecular Weight 224.57 g/mol
Exact Mass 223.996 g/mol

Physical State

White to off-white solid

Predicted LogP

~1.3 (Lipophilic)

H-Bond Donors/Acceptors

1 Donor / 3 Acceptors

Key Structural Features

2-CFs (Metabolic blocker), 3-CONH2 (H-bond
anchor), 5-Cl (Halogen bond donor)

Part 2: Synthesis and Production Methodologies

The synthesis of 5-chloro-2-(trifluoromethyl)pyridine-3-carboxamide typically requires a

regioselective approach to ensure the correct placement of the carboxamide functionality

relative to the trifluoromethyl group. The most robust industrial and laboratory-scale route

involves the directed ortho-lithiation of the pyridine precursor followed by amidation.

Protocol A: Directed Ortho-Metalation (DoM) Route

This pathway utilizes the strong directing ability of the trifluoromethyl group (via coordination

and inductive acidification) to install the carboxylate at the C3 position.

Reagents:
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Starting Material: 5-Chloro-2-(trifluoromethyl)pyridine (CAS 349-94-0)

Base: Lithium Diisopropylamide (LDA) or n-Butyllithium (n-BuLi)

Electrophile: Carbon Dioxide (CO2)

Amidation Reagents: Thionyl Chloride (SOCIz2) and Agueous Ammonia (NHs)
Step-by-Step Methodology:
o Metallation:

o Charge a dry reactor with anhydrous THF and 5-chloro-2-(trifluoromethyl)pyridine under
N2 atmosphere.

o Cool the system to -78°C to suppress benzylic-type deprotonation or nucleophilic attack.

o Add LDA (1.1 eq) dropwise. The -CFs group directs lithiation to the C3 position (ortho-
position) due to the acidity of the C3 proton induced by the adjacent electron-withdrawing
group. Stir for 1 hour.

o Carboxylation:

o Bubble excess dry CO:z gas through the solution at -78°C. The reaction is exothermic;
maintain temperature < -60°C.

o Allow warming to room temperature and quench with dilute HCI to precipitate 5-chloro-2-
(trifluoromethyl)pyridine-3-carboxylic acid.

e Amidation:

[e]

Reflux the intermediate acid with SOCIz (excess) and a catalytic amount of DMF for 3
hours to generate the acid chloride.

Remove excess SOCIz in vacuo.

[e]

o

Dissolve the residue in DCM and add dropwise to a cold (0°C) solution of concentrated
aqueous ammonia (28%).
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o Filter the resulting precipitate, wash with water, and dry to obtain the target carboxamide.

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis via directed ortho-metalation and subsequent amidation.

Part 3: Reactivity and Functionalization

The 5-chloro-2-(trifluoromethyl)pyridine-3-carboxamide scaffold is versatile. The pyridine ring is
electron-deficient, making it susceptible to Nucleophilic Aromatic Substitution (SnAr), while the
amide group allows for further derivatization.

Key Reactivity Patterns

e Hofmann Rearrangement:

o Treatment with bromine and base (Brz/NaOH) converts the primary amide (-CONH:) into a
primary amine (-NHz). This yields 3-amino-5-chloro-2-(trifluoromethyl)pyridine, a high-
value intermediate for urea-based kinase inhibitors.

e Dehydration to Nitrile:

o Reaction with dehydrating agents (e.qg., POCIs or Trifluoroacetic anhydride) converts the
carboxamide to a nitrile (-CN), creating 5-chloro-2-(trifluoromethyl)nicotinonitrile.

e SnAr Displacement (C5 vs C6):

o While the C5-Cl is somewhat deactivated by the meta-relationship to the ring nitrogen, the
strong electron-withdrawing nature of the 2-CFs group activates the ring globally.
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o However, SnAr is more likely to occur at C6 (if a leaving group were present) or via

displacement of the C5-CI under forcing conditions with strong nucleophiles (thiolates,

alkoxides).

Visualization: Reactivity Logic
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Figure 2: Primary chemical transformations available for the carboxamide scaffold.

Part 4: Applications in Drug Discovery[4]

This specific isomer is a "privileged structure” in medicinal chemistry due to its ability to

modulate biological properties without introducing metabolic liability.

Kinase Inhibition (Bioisosterism)

The 2-(trifluoromethyl)nicotinamide motif acts as a bioisostere for benzamides found in many

kinase inhibitors.

e Mechanism: The amide nitrogen serves as a Hydrogen Bond Donor (HBD) to the hinge

region of kinases, while the carbonyl oxygen acts as a Hydrogen Bond Acceptor (HBA).

» Role of CFs: The bulky, lipophilic CFs group occupies hydrophobic pockets (e.g., the

gatekeeper region) and prevents oxidative metabolism at the C2 position, prolonging the

drug's half-life (
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Agrochemical Fungicides

Similar to the succinate dehydrogenase inhibitor (SDHI) class (e.g., Fluopyram), this amide can
be coupled with aniline derivatives. The electron-deficient pyridine ring enhances the acidity of
the amide proton, strengthening the binding interaction with the target enzyme.

Part 5: Safety and Handling (SDS Summary)
As a halogenated pyridine derivative, strict safety protocols are required.
e Hazards:
o H301: Toxic if swallowed.
o H315/H319: Causes skin and serious eye irritation.
o H335: May cause respiratory irritation.
e Handling Protocol:
o Always manipulate within a chemical fume hood.
o Use nitrile gloves (0.11 mm minimum thickness) and safety goggles.

o Incompatibility: Avoid contact with strong oxidizing agents and strong bases (which may
hydrolyze the amide or deprotonate the ring).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15231268?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/121488000
https://pubchem.ncbi.nlm.nih.gov/compound/121488000
https://www.benchchem.com/product/b15231268/docs#technical-guide-5-chloro-2-trifluoromethyl-pyridine-3-carboxamide
https://www.benchchem.com/product/b15231268/docs#technical-guide-5-chloro-2-trifluoromethyl-pyridine-3-carboxamide
https://www.benchchem.com/product/b15231268/docs#technical-guide-5-chloro-2-trifluoromethyl-pyridine-3-carboxamide
https://www.benchchem.com/product/b15231268/docs#technical-guide-5-chloro-2-trifluoromethyl-pyridine-3-carboxamide
https://www.benchchem.com/product/b15231268?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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